Cas no 1823228-34-7 (tert-butyl 3-(2-methoxy-2-oxo-ethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: tert-butyl 3-(2-methoxy-2-oxo-ethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 1823228-34-7
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• MDL: MFCD27998144
• CID: 5182029
• PubChem ID: 138755007
• Update Time: 2026-03-05

tert-butyl 3-(2-methoxy-2-oxo-ethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-methoxy-2-oxo-ethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate
• SY323763
• E80090
• MFCD27998144
• 8-Boc-3-(2-methoxy-2-oxo-ethyl)-8-azabicyclo[3.2.1]octane
• PS-19779
• 1823228-34-7
• 8-Boc-3-(2-methoxy-2-oxoethyl)-8-azabicyclo[3.2.1]octane
• tert-butyl 3-(2-methoxy-2-oxoethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate

• MDL： MFCD27998144
• Inchi： 1S/C15H25NO4/c1-15(2,3)20-14(18)16-11-5-6-12(16)8-10(7-11)9-13(17)19-4/h10-12H,5-9H2,1-4H3
• InChI Key： GBWKAWQBCUMBKJ-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(CC1)CC(CC(OC)=O)C2

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl 3-(2-methoxy-2-oxo-ethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate

Introduction to Tert-butyl 3-(2-methoxy-2-oxo-ethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 1823228-34-7)

Tert-butyl 3-(2-methoxy-2-oxo-ethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate, with the CAS number 1823228-34-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex bicyclic structure, has garnered attention due to its potential applications in drug development and molecular synthesis.

The structure of this compound includes a tert-butyl group, a methoxy-substituted ethyl group, and an azabicyclo[3.2.1]octane core. The presence of these functional groups and the unique bicyclic framework contribute to its distinct chemical properties and reactivity. The tert-butyl group, in particular, enhances the compound's stability and lipophilicity, making it a valuable candidate for various pharmaceutical applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. The azabicyclo[3.2.1]octane scaffold is known for its ability to mimic natural bioactive molecules, which has led to its exploration in the design of bioactive agents. The methoxy-substituted ethyl group further modifies the electronic properties of the molecule, influencing its interactions with biological targets.

One of the most compelling aspects of Tert-butyl 3-(2-methoxy-2-oxo-ethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate is its versatility in synthetic chemistry. The compound can serve as a key intermediate in the synthesis of more complex molecules, including those with potential pharmaceutical applications. Its unique structure allows for modifications at multiple sites, enabling researchers to tailor its properties for specific needs.

Recent studies have highlighted the importance of such compounds in the development of new drugs. For instance, researchers have explored the use of azabicyclo[3.2.1]octane derivatives as scaffolds for small-molecule drugs due to their ability to interact with biological targets in a predictable manner. The tert-butyl group and methoxy-substituted ethyl group contribute to the compound's binding affinity and selectivity, making it an attractive candidate for drug design.

The synthesis of Tert-butyl 3-(2-methoxy-2-oxo-ethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the construction of the azabicyclo[3.2.1]octane core, followed by functionalization with the tert-butyl and methoxy-substituted ethyl groups. Each step requires careful optimization to ensure high yield and purity.

One notable application of this compound is in the field of medicinal chemistry. Researchers have utilized it as a building block for more complex molecules that exhibit desirable pharmacological properties. For example, derivatives of this compound have shown promise in inhibiting certain enzymes involved in inflammatory responses, suggesting potential therapeutic benefits in conditions such as arthritis and autoimmune diseases.

The chemical properties of Tert-butyl 3-(2-methoxy-2-oxo-ethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate make it a versatile tool for researchers exploring new synthetic pathways and drug candidates. Its stability under various reaction conditions and its ability to undergo selective modifications make it an invaluable asset in laboratory settings.

In conclusion, Tert-butyl 3-(2-methoxy-2-oxo-ethyl)-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 1823228-34-7) is a fascinating compound with significant potential in pharmaceutical research and development. Its unique structure, functional groups, and synthetic utility make it a valuable tool for scientists working on novel drug discovery and molecular synthesis.